1,1-Dichloro-2,2-difluoropropane
Overview
Description
1,1-Dichloro-2,2-difluoropropane is a synthetic organic compound with the molecular formula C3H4Cl2F2 and a molecular weight of 149.0 . It is also known as a fluorinated alkane.
Molecular Structure Analysis
The molecular structure of 1,1-Dichloro-2,2-difluoropropane consists of three carbon atoms, four hydrogen atoms, two chlorine atoms, and two fluorine atoms . The exact structure is not provided in the search results.
Physical And Chemical Properties Analysis
1,1-Dichloro-2,2-difluoropropane has a boiling point of 60°C and a density of 1.495 g/cm³ . Its refractive index is estimated to be 1.3614 .
Scientific Research Applications
Anaesthetic Compositions
1,1-Dichloro-2,2-difluoropropane is used in inhalant anaesthetic compositions . These compositions comprise 1,1-Dichloro-2,2-difluoropropane in admixture with at least one of oxygen, air, pharmaceutically acceptable stabilizers, other known inhalant anaesthetics, and inert pharmaceutically acceptable gases . Preferred stabilizers are ethanol, diphenylamine, and thymol .
Solvent in Scientific Research
1,2-Dichloro-1,1-difluoropropane is commonly used as a solvent in various scientific research applications. It is particularly useful in the extraction and purification of organic compounds.
Reactant in Chemical Reactions
1,2-Dichloro-1,1-difluoropropane is also used as a reactant in various chemical reactions. This includes the synthesis of other organic compounds.
Mechanism of Action
Target of Action
This compound is a halogenated hydrocarbon, and such compounds often interact with a variety of biological molecules, potentially including proteins, lipids, and nucleic acids .
Mode of Action
It’s known that halogenated hydrocarbons can have diverse effects on biological systems, often involving interactions with cellular membranes and proteins .
Biochemical Pathways
Halogenated hydrocarbons can affect a variety of biochemical processes, potentially including signal transduction pathways, enzymatic reactions, and membrane transport processes .
Pharmacokinetics
Metabolism can occur via various enzymatic processes, potentially leading to the formation of reactive metabolites .
Result of Action
Halogenated hydrocarbons can have diverse effects on cells, potentially including alterations in membrane function, protein activity, and gene expression .
Action Environment
The action, efficacy, and stability of 1,1-Dichloro-2,2-difluoropropane can be influenced by various environmental factors. These may include temperature, pH, and the presence of other chemicals. For example, the compound’s volatility may increase at higher temperatures, potentially affecting its distribution and action .
properties
IUPAC Name |
1,1-dichloro-2,2-difluoropropane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4Cl2F2/c1-3(6,7)2(4)5/h2H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LEDXZTGCBJWOFY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(Cl)Cl)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4Cl2F2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501019255 |
Source
|
| Record name | 1,1-Dichloro-2,2-difluoropropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501019255 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,1-Dichloro-2,2-difluoropropane | |
CAS RN |
1112-01-2 |
Source
|
| Record name | 1,1-Dichloro-2,2-difluoropropane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501019255 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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